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  4. 5-(Benzenesulfonyl)-6-imino-13-methyl-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
5-(Benzenesulfonyl)-6-imino-13-methyl-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one 5-(Benzenesulfonyl)-6-imino-13-methyl-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Brand Name: Vulcanchem
CAS No.: 847337-70-6
VCID: VC0358154
InChI: InChI=1S/C24H26N4O4S/c1-16(2)32-13-7-12-27-22(25)20(33(30,31)18-8-5-4-6-9-18)14-19-23(27)26-21-11-10-17(3)15-28(21)24(19)29/h4-6,8-11,14-16,25H,7,12-13H2,1-3H3
SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCCOC(C)C)S(=O)(=O)C4=CC=CC=C4)C=C1
Molecular Formula: C24H26N4O4S
Molecular Weight: 466.6g/mol

5-(Benzenesulfonyl)-6-imino-13-methyl-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

CAS No.: 847337-70-6

Main Products

VCID: VC0358154

Molecular Formula: C24H26N4O4S

Molecular Weight: 466.6g/mol

5-(Benzenesulfonyl)-6-imino-13-methyl-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one - 847337-70-6

CAS No. 847337-70-6
Product Name 5-(Benzenesulfonyl)-6-imino-13-methyl-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Molecular Formula C24H26N4O4S
Molecular Weight 466.6g/mol
IUPAC Name 5-(benzenesulfonyl)-6-imino-13-methyl-7-(3-propan-2-yloxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Standard InChI InChI=1S/C24H26N4O4S/c1-16(2)32-13-7-12-27-22(25)20(33(30,31)18-8-5-4-6-9-18)14-19-23(27)26-21-11-10-17(3)15-28(21)24(19)29/h4-6,8-11,14-16,25H,7,12-13H2,1-3H3
Standard InChIKey HFMVEFSVFHHULM-UHFFFAOYSA-N
SMILES CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCCOC(C)C)S(=O)(=O)C4=CC=CC=C4)C=C1
Canonical SMILES CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCCOC(C)C)S(=O)(=O)C4=CC=CC=C4)C=C1
PubChem Compound 3993259
Last Modified Nov 11 2021
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